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Compound of Interest

Compound Name: Apilimod Mesylate

Cat. No.: B1663033 Get Quote

Technical Support Center: Apilimod Mesylate
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Apilimod
Mesylate. The information is presented in a question-and-answer format to directly address

common challenges, particularly those related to solubility in aqueous media.

Frequently Asked Questions (FAQs)
Q1: What is Apilimod Mesylate and what is its mechanism of action?

Apilimod is a potent and selective inhibitor of the lipid kinase PIKfyve.[1][2][3] By inhibiting

PIKfyve, Apilimod blocks the synthesis of two signaling lipids, PtdIns5P and PtdIns(3,5)P2.[1][4]

[5] This disruption of phosphoinositide metabolism affects various cellular processes, including

endosomal trafficking, lysosomal homeostasis, and autophagy.[4][6][7] Apilimod was initially

identified as an inhibitor of interleukin-12 (IL-12) and interleukin-23 (IL-23) production and has

been investigated for its potential therapeutic effects in autoimmune diseases and cancer.[1][6]

[8]

Q2: What are the chemical properties of Apilimod Mesylate?
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Property Value Source

Molecular Formula C25H34N6O8S2 [9][10][11]

Molecular Weight 610.7 g/mol [2][9][11]

CAS Number 870087-36-8 [9][10][11]

Q3: What is the known solubility of Apilimod Mesylate in common solvents?

The solubility of Apilimod Mesylate can vary between batches. The following table

summarizes reported solubility data. It is always recommended to perform a small-scale test to

confirm solubility with your specific batch.

Solvent Reported Solubility Source

Water 100 mg/mL (163.74 mM) [11][12]

DMSO
25 mg/mL (40.93 mM) to 84

mg/mL (200.72 mM)
[8][11][13]

Ethanol
Insoluble to 2.5 mg/mL (4.09

mM)
[11][12]

Note: Some suppliers indicate that Apilimod dimesylate is soluble up to 100 mM in water and

50 mM in DMSO.[2] Always refer to the certificate of analysis for your specific lot.

Troubleshooting Apilimod Mesylate Solubility in
Aqueous Media
Q4: I am having trouble dissolving Apilimod Mesylate in my aqueous buffer for an in vitro

assay. What should I do?

Difficulty dissolving Apilimod Mesylate directly in aqueous buffers is a common issue. Here is

a step-by-step troubleshooting guide:

Step 1: Prepare a Concentrated Stock Solution in an Organic Solvent.
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It is highly recommended to first prepare a concentrated stock solution in an organic solvent

like DMSO.[14] A stock concentration of 10 mM in fresh, high-quality DMSO is a good starting

point.[14] Ensure the DMSO is not moisture-absorbing, as this can reduce solubility.[8][13]

Step 2: Perform Serial Dilutions.

For your aqueous working solution, perform serial dilutions from your DMSO stock. It is often

problematic to add a small volume of highly concentrated DMSO stock directly into a large

volume of aqueous buffer, as this can cause the compound to precipitate. A good practice is to

first dilute the stock in the buffer in a stepwise manner.[14]

Step 3: Utilize Co-solvents and Surfactants for in vivo Formulations.

For in vivo studies, specific formulations are often required. A common formulation involves a

mixture of solvents:

5% DMSO, 40% PEG300, 5% Tween 80, and 50% ddH2O.[8][11]

10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[15]

Step 4: Gentle Heating and Sonication.

If precipitation occurs upon dilution in an aqueous medium, gentle warming of the solution to

37-45°C or brief sonication can aid in redissolving the compound.[14] However, be cautious

with temperature-sensitive assays.

Q5: My Apilimod Mesylate solution appears cloudy or has visible precipitate after dilution in

cell culture media. What can I do?

Cloudiness or precipitation in cell culture media can be due to the compound's low solubility at

the final concentration or interactions with media components.

Pre-warm components: Before dilution, pre-warm both your concentrated drug solution and

the cell culture medium to 37°C to minimize precipitation caused by temperature shock.[14]

Check final concentration: Ensure your final working concentration does not exceed the

solubility limit of Apilimod Mesylate in the aqueous environment of your media.
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Filter sterilization: If you need to sterilize the final solution, use a 0.22 µm filter after the

compound is fully dissolved.[15] Be aware that some compound may be lost to filter binding.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of Apilimod Mesylate in DMSO

Weigh out the required amount of Apilimod Mesylate powder (MW: 610.7 g/mol ).

Add the appropriate volume of fresh, anhydrous DMSO to achieve a final concentration of 10

mM.

Vortex the solution until the powder is completely dissolved. Gentle warming (37°C) can be

applied if necessary.

Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.[10][14]

Protocol 2: Preparation of an in vivo Formulation (1.25 mg/mL)

This protocol is adapted from supplier recommendations and yields a clear solution.[11]

Prepare a 25 mg/mL stock solution of Apilimod Mesylate in DMSO.

In a sterile tube, add 400 µL of PEG300.

Add 50 µL of the 25 mg/mL DMSO stock solution to the PEG300 and mix until the solution is

clear.

Add 50 µL of Tween 80 to the mixture and mix until clear.

Add 500 µL of sterile ddH2O to bring the final volume to 1 mL.

The final concentrations of the components will be: 1.25 mg/mL Apilimod Mesylate, 5%

DMSO, 40% PEG300, 5% Tween 80, and 50% ddH2O.

This solution should be prepared fresh and used immediately for optimal results.[8][11]
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Visualizing Pathways and Workflows
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Caption: PIKFYVE Signaling Pathway and the inhibitory action of Apilimod Mesylate.
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Caption: Troubleshooting workflow for dissolving Apilimod Mesylate in aqueous media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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